Cas no 13529-31-2 (N-Desmethyl Vecuronium)

N-Desmethyl Vecuronium structure
N-Desmethyl Vecuronium structure
Product Name:N-Desmethyl Vecuronium
CAS No:13529-31-2
MF:C33H54N2O4
MW:542.792870044708
CID:49321
PubChem ID:14029441
Update Time:2025-04-18

N-Desmethyl Vecuronium Chemical and Physical Properties

Names and Identifiers

    • (2b,3a,16b,17b)-2,16-Bispiperidino-3,17-diacetoxy-5-androstane
    • (2Β,3Α,16Β,17Β)-3,17-DIACETOXY-2,16-DIPIPERIDINO-5Α-ANDROSTANE
    • N-Desmethyl Vecuronium
    • 2SS,16SS-DIPIPERIDINO-5A-ANDROSTANE-3A,17SS-DIOLDIACETATE
    • (2β,3α,5α,16β,17β)-3,17-Diacetyloxy-2,16-bispiperidinyl-5-androstane
    • 2β,11β-dipiperidino-3α,17β-diacetony- 5α-androstane
    • 5α-Androstane-3α,17β-diol,2beta,16β-dipiperidino-,diacetate(ester)(8Cl)
    • Androstane-3,17-diol,2,16-di-1-piperidinyl-,diacetate(ester),(2,3,5,16,17)-(9CI)
    • VECURONIUM BROMIDE IMPURITY A [EP IMPURITY]
    • 2b,3a,16b,17b)-2,16-Bispiperidino-3,17-diacetoxy-5-androstane
    • (2beta,3alpha,5alpha,16beta,17beta)-2,16-Bispiperidino-3,17-diacetoxy-5-androstane
    • DTXSID201133509
    • SCHEMBL5795960
    • PANCURONIUM BROMIDE IMPURITY E [EP IMPURITY]
    • D88040
    • C33H54N2O4
    • [(2S,3S,5S,8R,9S,10S,13S,14S,16S,17R)-17-acetyloxy-10,13-dimethyl-2,16-di(piperidin-1-yl)-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-3-yl] acetate
    • Androstane-3,17-diol, 2,16-di-1-piperidinyl-, 3,17-diacetate, (2beta,3alpha,5alpha,16beta,17beta)-
    • Androstane-3,17-diol,2,16-di-1-piperidinyl-, 3,17-diacetate, (2b,3a,5a,16b,17b)-
    • Pancuronium bromide specified impurity E [EP]
    • Q27284650
    • 2beta,16beta-Dipiperidino-5alpha-androstane-3alpha,17beta-diol diacetate
    • 2.BETA.,16.BETA.-DIPIPERIDINO-5.ALPHA.-ANDROSTANE-3.ALPHA.,17.BETA.-DIOL DIACETATE
    • (2.BETA.,3.ALPHA.,5.ALPHA.,16.BETA.,17.BETA.)-2,16-BISPIPERIDINO-3,17-DIACETOXY-5-ANDROSTANE
    • 13529-31-2
    • 2.BETA.,16.BETA.-BIS(PIPERIDIN-1-YL)-5.ALPHA.-ANDROSTANE-3.ALPHA.,17.BETA.-DIYL DIACETATE
    • UNII-N738KO204J
    • ANDROSTANE-3,17-DIOL, 2,16-DI-1-PIPERIDINYL-, 3,17-DIACETATE, (2.BETA.,3.ALPHA.,5.ALPHA.,16.BETA.,17.BETA.)-
    • (1R,2S,3AS,3BR,5AS,7S,8S,9AS,9BS,11AS)-7-(ACETYLOXY)-9A,11A-DIMETHYL-2,8-BIS(PIPERIDIN-1-YL)-TETRADECAHYDRO-1H-CYCLOPENTA[A]PHENANTHREN-1-YL ACETATE
    • N738KO204J
    • 2beta,16beta-Bis(piperidin-1-yl)-5alpha-androstane-3alpha,17beta-diyl diacetate
    • Androstane-3,17-diol, 2,16-di-1-piperidinyl-, 3,17-diacetate, (2I(2),3I+/-,5I+/-,16I(2),17I(2))-
    • 2ss,16ss-Bis(piperidin-1-yl)-5a-androstane-3a,17ss-diyl Diacetate
    • Inchi: 1S/C33H54N2O4/c1-22(36)38-30-19-24-11-12-25-26(33(24,4)21-29(30)35-17-9-6-10-18-35)13-14-32(3)27(25)20-28(31(32)39-23(2)37)34-15-7-5-8-16-34/h24-31H,5-21H2,1-4H3/t24-,25+,26-,27-,28-,29-,30-,31-,32-,33-/m0/s1
    • InChI Key: CSXHRHGXNQSNQW-ZZZJANDJSA-N
    • SMILES: O(C(C)=O)[C@H]1[C@H](C[C@@H]2[C@]1(C)CC[C@@H]1[C@@]3(C)C[C@@H]([C@H](C[C@@H]3CC[C@H]12)OC(C)=O)N1CCCCC1)N1CCCCC1

Computed Properties

  • Exact Mass: 542.40800
  • Monoisotopic Mass: 542.40835821g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 39
  • Rotatable Bond Count: 6
  • Complexity: 913
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 10
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.5
  • Topological Polar Surface Area: 59.1Ų

Experimental Properties

  • Color/Form: No data available
  • Density: 1.1±0.1 g/cm3
  • Melting Point: No data available
  • Boiling Point: 591.3±50.0 °C at 760 mmHg
  • Flash Point: 311.4±30.1 °C
  • Refractive Index: 1.569
  • PSA: 59.08000
  • LogP: 5.69710
  • Vapor Pressure: 0.0±1.7 mmHg at 25°C

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